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Compound of Interest

Compound Name: 3-Methyl-1-pentyn-3-ol

Cat. No.: B165628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-1-pentyn-3-ol, a tertiary acetylenic alcohol, is a versatile chemical compound with

significant applications across various scientific disciplines, including synthetic chemistry and

pharmacology. Historically recognized for its sedative and hypnotic properties, its modern utility

has expanded, establishing it as a valuable intermediate in the synthesis of complex molecules

and polymers. This guide provides an in-depth overview of its chemical identity, properties,

synthesis, and key applications relevant to research and drug development.

Chemical Identity and Properties
The fundamental identification and physicochemical properties of 3-Methyl-1-pentyn-3-ol are

summarized below.
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Property Value

IUPAC Name 3-methylpent-1-yn-3-ol[1]

CAS Number 77-75-8[1][2]

Molecular Formula C₆H₁₀O[1]

Molecular Weight 98.14 g/mol [1]

Appearance
Clear, slightly yellow liquid or low melting

solid[2]

Boiling Point 121-122 °C[2]

Density 0.866 g/mL at 25 °C[2]

Refractive Index n20/D 1.431[2]

Vapor Pressure 6.5 mmHg (20 °C)[3]

Flash Point 80 °F[4]

Synthesis of 3-Methyl-1-pentyn-3-ol
The primary industrial synthesis of 3-Methyl-1-pentyn-3-ol is achieved through the

ethynylation of methyl ethyl ketone. This reaction, a variant of the Favorskii reaction, involves

the nucleophilic addition of an acetylide to a ketone.

Experimental Protocol: Synthesis from Sodium
Acetylide and Methyl Ethyl Ketone
This protocol outlines a general method for the synthesis of 3-Methyl-1-pentyn-3-ol.

Materials:

Sodium acetylide

Absolute ether

Dry methyl ethyl ketone
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Ice

Acetic acid

Potash solution (potassium carbonate)

Anhydrous potassium carbonate

Procedure:

A suspension of 5 parts of sodium acetylene in absolute ether is prepared in a reaction

vessel equipped with a stirrer and cooling apparatus.

With continuous stirring and cooling with ice, 6 parts of dry methyl ethyl ketone is slowly

added dropwise to the suspension.[2]

Upon completion of the addition, the reaction mixture is carefully poured into an excess of

acetic acid while maintaining ice cooling.[2]

The resulting mixture is extracted with ether.

The ether extract is washed with a solution of potash to neutralize and remove any residual

acetic acid.[2]

The washed ether extract is then dried over anhydrous potassium carbonate.[2]

The ether is removed via distillation, yielding the final product, 3-Methyl-1-pentyn-3-ol, as a

colorless oil with a boiling point of 120-121°C.[2]

Alternative Method: A solution of sodium acetylene in liquid ammonia can be effectively used as

an alternative to the ethereal suspension of sodium acetylene.[2]
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Synthesis Workflow of 3-Methyl-1-pentyn-3-ol
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Caption: Synthesis Workflow of 3-Methyl-1-pentyn-3-ol.

Applications in Research and Drug Development
3-Methyl-1-pentyn-3-ol serves as a versatile building block in organic synthesis and has

several applications relevant to the pharmaceutical and materials science sectors.

Intermediate in Drug Synthesis: It is a crucial reactant in the synthesis of more complex

pharmaceutical compounds. For instance, it is utilized in the preparation of 2,6,9-

trisubstituted purine-based Cyclin-Dependent Kinase (CDK) inhibitors, which are a class of

compounds investigated for their potential in cancer therapy.[5]

Polymer Chemistry: The compound acts as an initiator in the ring-opening polymerization of

L-lactide, leading to the formation of polylactide (PLA) with a terminal propargyl group.[5]

This functionalized PLA can be further modified, making it a useful material in biomedical

applications.

Chemical Synthesis: 3-Methyl-1-pentyn-3-ol is a reactant in the synthesis of α-methylene

cyclic carbonates through its reaction with carbon dioxide.[5]

Historical Pharmaceutical Use: It was formerly used as a hypnotic and sedative agent.[1]
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Industrial Applications: It has been employed as a stabilizer in chlorinated solvents, a

viscosity reducer, and an intermediate in the synthesis of isoprenoid chemicals.[2]

Logical Relationship Diagram
The following diagram illustrates the key applications of 3-Methyl-1-pentyn-3-ol in the

synthesis of other important chemical entities.
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Caption: Key Synthetic Applications of 3-Methyl-1-pentyn-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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